Cas no 438624-68-1 (Ezetimibe-13C6)

• Product Name: Ezetimibe-13C6
• CAS No: 438624-68-1
• MF: C₂₄H₂₁F₂NO₃
• MW: 415.381182432175
• CID: 1062616
• Update Time: 2025-11-01

Ezetimibe-13C6 Chemical and Physical Properties

Names and Identifiers

• Ezetimibe-13C6

• Inchi： 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i3+1,4+1,11+1,12+1,16+1,20+1
• InChI Key： OLNTVTPDXPETLC-OGKRFXRMSA-N
• SMILES： FC1C=CC(=CC=1)N1C([C@H](CC[C@@H](C2C=CC(=CC=2)F)O)[C@H]1[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)O)=O

Additional information on Ezetimibe-13C6

Ezetimibe-13C6: A Detailed Overview of its Applications and Significance in Modern Medicine

Ezetimibe-13C6, a derivative of the well-known cholesterol-lowering drug Ezetimibe, represents a significant advancement in the field of metabolic research and therapeutic applications. With a CAS number of 438624-68-1, this compound has garnered attention for its unique isotopic labeling, which provides invaluable insights into its metabolic pathways and pharmacokinetic properties. This introduction delves into the compound's chemical structure, its applications in clinical and preclinical research, and the latest findings from recent studies that highlight its potential in managing metabolic disorders.

The chemical structure of Ezetimibe-13C6 features a carbon-13 isotope incorporated into its molecular framework. This isotopic modification allows researchers to track the compound's degradation and absorption processes with high precision. Ezetimibe, originally developed to inhibit the absorption of cholesterol in the small intestine, operates by blocking the Niemann-Pick C1-like 1 (NPC1L1) protein. The introduction of the stable isotope 13C into Ezetimibe enhances its utility as a research tool, enabling detailed studies on how it interacts with biological systems without altering its core pharmacological effects.

One of the most compelling aspects of Ezetimibe-13C6 is its application in metabolomics research. By using mass spectrometry techniques, scientists can monitor the fate of this labeled compound within the body. This approach has been instrumental in uncovering new details about cholesterol metabolism and has provided a deeper understanding of how Ezetimibe influences lipid homeostasis. Recent studies have demonstrated that Ezetimibe-13C6 can be used to trace the pathways by which cholesterol is synthesized, transported, and excreted, offering a wealth of data for researchers studying cardiovascular diseases.

In clinical settings, Ezetimibe-13C6 has shown promise as a diagnostic tool for assessing patient responses to cholesterol-lowering therapies. Its ability to provide real-time data on drug metabolism allows clinicians to tailor treatments more effectively. For instance, patients who exhibit slower metabolism of Ezetimibe-13C6 may benefit from higher doses or alternative medications, ensuring optimal therapeutic outcomes. This personalized medicine approach aligns with the broader trend in healthcare towards more precise and effective treatments.

The pharmaceutical industry has also been exploring the use of Ezetimibe-13C6 in drug development processes. Its isotopic labeling makes it an excellent candidate for studying drug-drug interactions and potential side effects. By monitoring how Ezetimibe-13C6 behaves in conjunction with other medications, researchers can identify potential conflicts or synergies that might not be apparent through traditional testing methods. This capability is particularly valuable in developing combination therapies for complex conditions such as hyperlipidemia and type 2 diabetes.

Recent advancements in analytical chemistry have further enhanced the utility of Ezetimibe-13C6. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and liquid chromatography-mass spectrometry (LC-MS) have become more sophisticated, allowing for unprecedented detail in studying molecular interactions. These tools have enabled researchers to visualize how Ezetimibe-13C6 binds to NPC1L1 and how this binding disrupts cholesterol absorption at a molecular level. Such insights are crucial for designing next-generation lipid-lowering agents that are more effective or have fewer side effects than current medications.

The environmental impact of using labeled compounds like Ezetimibe-13C6 is another area of consideration. Carbon-13 is a stable isotope that does not pose any environmental risks upon degradation. Unlike radioactive isotopes, it does not emit harmful radiation and can be safely handled during research and clinical trials. This aspect makes Ezetimibe-13C6 an environmentally friendly option for metabolic studies, aligning with global efforts to reduce the ecological footprint of scientific research.

Future directions for research involving Ezetimibe-13C6 include exploring its potential applications beyond cholesterol management. Preliminary studies suggest that isotopically labeled Ezetimibe could be used to study other metabolic pathways, such as glucose metabolism in diabetes patients. By understanding how Ezetimibe interacts with different biological processes, researchers may uncover new therapeutic targets for a variety of metabolic disorders. Additionally, advancements in gene editing technologies could allow scientists to manipulate NPC1L1 expression levels to study how Ezetimibe affects individuals with varying genetic profiles.

The integration of computational modeling with experimental data from Ezetimibe-13C6 studies has opened new avenues for drug discovery. Machine learning algorithms can analyze large datasets generated by mass spectrometry and NMR experiments to predict how different modifications to Ezetimibe might affect its efficacy or safety profile. This interdisciplinary approach accelerates the drug development pipeline by identifying promising candidates for further testing without extensive wet lab experimentation.

In conclusion,Ezetimibe-13C6 stands as a testament to the power of isotopic labeling in advancing medical research and therapeutic applications. Its unique properties make it an invaluable tool for studying cholesterol metabolism, developing personalized medicine strategies, and exploring new treatment modalities for metabolic disorders. As research continues to uncover its full potential,Ezetimibe-13C6 will undoubtedly play a pivotal role in shaping the future of cardiovascular disease management and beyond.